Cas no 333960-08-0 (2-amino-6-(2-hydroxyethylsulfanyl)-4-phenylpyridine-3,5-dicarbonitrile)

• Product Name: 2-amino-6-(2-hydroxyethylsulfanyl)-4-phenylpyridine-3,5-dicarbonitrile
• CAS No: 333960-08-0
• MF: C₁₅H₁₂N₄OS
• MW: 296.346981048584
• CID: 1457230
• PubChem ID: 11369938
• Update Time: 2025-04-20

2-amino-6-(2-hydroxyethylsulfanyl)-4-phenylpyridine-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(2-hydroxyethylsulfanyl)-4-phenylpyridine-3,5-dicarbonitrile
• 3,5-Pyridinedicarbonitrile, 2-amino-6-[(2-hydroxyethyl)thio]-4-phenyl-
• AGN-PC-007QIB
• SureCN13913670
• CHEMBL361531
• CTK1B8497
• CHEBI:397261
• 3,5-Pyridinedicarbonitrile, 2-amino-6-[(2-hydroxyethyl)thio]-4-phenyl-; AGN-PC-007QIB; SureCN13913670; CHEMBL361531; CTK1B8497; CHEBI:397261;
• 2-Amino-6-(2-hydroxy-ethylsulfanyl)-4-phenyl-pyridine-3,5-dicarbonitrile
• SCHEMBL13913670
• DTXSID70463865
• BDBM50163455
• 333960-08-0

• Inchi： 1S/C15H12N4OS/c16-8-11-13(10-4-2-1-3-5-10)12(9-17)15(19-14(11)18)21-7-6-20/h1-5,20H,6-7H2,(H2,18,19)
• InChI Key： YATXUBDWPZSLRT-UHFFFAOYSA-N
• SMILES： S(CCO)C1C(C#N)=C(C(C#N)=C(N)N=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 296.07336
• Monoisotopic Mass: 296.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 106.72